![molecular formula C22H17ClN2O4 B279585 N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide](/img/structure/B279585.png)
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide, also known as CNOB, is a chemical compound that has been extensively studied for its potential use in scientific research. CNOB is a selective agonist for the metabotropic glutamate receptor subtype 2 (mGluR2), which is a G protein-coupled receptor that plays a role in regulating neurotransmitter release and synaptic plasticity. In
Mechanism of Action
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide is a selective agonist for mGluR2, which is a G protein-coupled receptor that inhibits adenylyl cyclase and activates potassium channels. Activation of mGluR2 by this compound leads to a decrease in neurotransmitter release, which can have a variety of effects depending on the specific brain region and neurotransmitter involved.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to modulate the release of glutamate and GABA in the hippocampus, which can affect synaptic plasticity and learning and memory. This compound has also been shown to reduce anxiety-like behavior in animal models, and to reduce drug-seeking behavior in models of addiction.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide in lab experiments is its selectivity for mGluR2, which allows for more precise manipulation of this receptor compared to non-selective agonists. However, one limitation of using this compound is its relatively low potency compared to other mGluR2 agonists, which can limit its effectiveness in certain experiments.
Future Directions
There are several potential future directions for research on N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide and mGluR2. One area of interest is the role of mGluR2 in neuroinflammation and neurodegeneration, as mGluR2 has been shown to have anti-inflammatory and neuroprotective effects. Another area of interest is the development of more potent and selective mGluR2 agonists, which could have therapeutic potential for a variety of neurological and psychiatric disorders. Finally, more research is needed to fully understand the physiological and pathological roles of mGluR2 in different brain regions and circuits.
Synthesis Methods
The synthesis of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide involves several steps, starting with the reaction of 2-chloroaniline with salicylic acid to form 2-(2-chlorophenyl)-1,3-benzoxazole. This intermediate is then reacted with 3,5-dimethoxybenzoyl chloride to form this compound. The purity of this compound can be determined using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide has been used extensively in scientific research to study the role of mGluR2 in various physiological and pathological processes. For example, this compound has been shown to modulate synaptic plasticity in the hippocampus, which is important for learning and memory. This compound has also been used to study the role of mGluR2 in anxiety and depression, as well as in drug addiction and withdrawal.
Properties
Molecular Formula |
C22H17ClN2O4 |
---|---|
Molecular Weight |
408.8 g/mol |
IUPAC Name |
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-3,5-dimethoxybenzamide |
InChI |
InChI=1S/C22H17ClN2O4/c1-27-15-9-13(10-16(12-15)28-2)21(26)24-14-7-8-20-19(11-14)25-22(29-20)17-5-3-4-6-18(17)23/h3-12H,1-2H3,(H,24,26) |
InChI Key |
ATIWXSVSVPMBDZ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4Cl)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4Cl)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.